molecular formula C11H12O3S B8297783 4-Mercapto-gamma-oxobenzenebutanoic acid, methyl ester

4-Mercapto-gamma-oxobenzenebutanoic acid, methyl ester

Cat. No.: B8297783
M. Wt: 224.28 g/mol
InChI Key: NXDRSDPPZCVYBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Mercapto-gamma-oxobenzenebutanoic acid, methyl ester is a useful research compound. Its molecular formula is C11H12O3S and its molecular weight is 224.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12O3S

Molecular Weight

224.28 g/mol

IUPAC Name

methyl 4-oxo-4-(4-sulfanylphenyl)butanoate

InChI

InChI=1S/C11H12O3S/c1-14-11(13)7-6-10(12)8-2-4-9(15)5-3-8/h2-5,15H,6-7H2,1H3

InChI Key

NXDRSDPPZCVYBX-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CCC(=O)C1=CC=C(C=C1)S

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Sodium (280 mg) was dissolved in anhydrous methanol (50 ml) under a N2 atmosphere. To the resulting solution there was added 5.0 g of the compound from Step 4. The mixture was stirred at room temperature overnight, then poured into a mixture containing 30 ml of water and 7 ml of concentrated HCl. The resulting yellow solid was collected by filtration, washed with water and dried in air to give the title compound, m.p. 83°-84°.
Quantity
280 mg
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
compound
Quantity
5 g
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
reactant
Reaction Step Three
Name
Quantity
7 mL
Type
reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

Sodium (280 mg, 12.18 mmoles) was dissolved in anhydrous methanol (50 ml). To the resulting solution was added the compound of Example 75, Step D (5.0 g). The mixture was stirred at room temperature for twelve hours and poured into a mixture of water (30 ml) and concentrated HCl (7 ml). The resulting yellow solid was collected by filtration, washed with water and dried to afford the title compound, m.p. 83°-84°.
Quantity
280 mg
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
compound
Quantity
5 g
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
reactant
Reaction Step Three
Name
Quantity
7 mL
Type
reactant
Reaction Step Three

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